Cas no 2411195-29-2 (N-[2-Methyl-1-(2-oxo-3H-1,3-benzoxazol-6-yl)propyl]oxirane-2-carboxamide)
N-[2-Methyl-1-(2-oxo-3H-1,3-benzoxazol-6-yl)propyl]oxirane-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-[2-methyl-1-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propyl]oxirane-2-carboxamide
- EN300-7560979
- Z3687610055
- 2411195-29-2
- N-[2-Methyl-1-(2-oxo-3H-1,3-benzoxazol-6-yl)propyl]oxirane-2-carboxamide
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- Inchi: 1S/C14H16N2O4/c1-7(2)12(16-13(17)11-6-19-11)8-3-4-9-10(5-8)20-14(18)15-9/h3-5,7,11-12H,6H2,1-2H3,(H,15,18)(H,16,17)
- InChI Key: MHIASMMPNCPLGX-UHFFFAOYSA-N
- SMILES: O1CC1C(NC(C1=CC=C2C(=C1)OC(N2)=O)C(C)C)=O
Computed Properties
- Exact Mass: 276.11100700g/mol
- Monoisotopic Mass: 276.11100700g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 80Ų
N-[2-Methyl-1-(2-oxo-3H-1,3-benzoxazol-6-yl)propyl]oxirane-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7560979-1.0g |
N-[2-methyl-1-(2-oxo-2,3-dihydro-1,3-benzoxazol-6-yl)propyl]oxirane-2-carboxamide |
2411195-29-2 | 95.0% | 1.0g |
$0.0 | 2025-03-22 |
N-[2-Methyl-1-(2-oxo-3H-1,3-benzoxazol-6-yl)propyl]oxirane-2-carboxamide Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on N-[2-Methyl-1-(2-oxo-3H-1,3-benzoxazol-6-yl)propyl]oxirane-2-carboxamide
N-[2-Methyl-1-(2-Oxo-3H-1,3-Benzoxazol-6-Yl)Propyl]Oxirane-2-Carboxamide: A Comprehensive Overview
The compound N-[2-Methyl-1-(2-Oxo-3H-1,3-Benzoxazol-6-Yl)Propyl]Oxirane-2-Carboxamide, identified by the CAS number 2411195-29-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent advancements associated with this compound.
The molecular structure of N-[2-Methyl-1-(2-Oxo-3H-1,3-Benzoxazol-6-Yl)Propyl]Oxirane-2-Carboxamide is characterized by a benzoxazole ring fused with an oxirane (epoxide) group. The benzoxazole moiety is a heterocyclic aromatic system that contributes to the compound's stability and reactivity. The presence of the oxirane group introduces additional functional diversity, making this compound a versatile building block in organic synthesis. Recent studies have highlighted the importance of such structures in developing bioactive molecules with potential therapeutic applications.
One of the key areas of research involving this compound is its role in drug design. The benzoxazole ring is known for its ability to interact with various biological targets, such as enzymes and receptors. For instance, recent findings suggest that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are crucial in disease pathways like cancer and inflammation. The oxirane group further enhances the molecule's bioactivity by providing sites for covalent interactions with target proteins.
The synthesis of N-[2-Methyl-1-(2-Oxo-3H-1,3-Benzoxazol-6-Yl)Propyl]Oxirane-2-Carboxamide involves a multi-step process that combines principles from organic chemistry and catalysis. Researchers have optimized reaction conditions to achieve high yields and purity. For example, the formation of the benzoxazole ring typically involves a condensation reaction between an o-amino phenol derivative and a ketone or aldehyde under acidic conditions. Subsequent steps involve the introduction of the oxirane group through epoxidation reactions or other suitable methods.
In terms of pharmacokinetics, this compound demonstrates favorable properties that make it an attractive candidate for drug development. Studies have shown that it exhibits good solubility in aqueous media and moderate permeability across biological membranes. These attributes are essential for ensuring effective delivery to target sites within the body. Additionally, preliminary toxicity studies indicate that the compound has a low toxicity profile, further supporting its potential as a therapeutic agent.
The environmental impact of N-[2-Methyl-1-(2-Oxo-3H-1,3-Benzoxazol-6-Yl)Propyl]Oxirane-related compounds has also been a topic of interest. Researchers have investigated their biodegradability and ecotoxicity under various conditions. Results suggest that these compounds degrade relatively quickly under aerobic conditions, minimizing their persistence in the environment. This is particularly important for ensuring sustainable practices in chemical manufacturing and use.
Recent advancements in computational chemistry have provided new insights into the properties of this compound. Molecular modeling techniques have been employed to predict its binding affinity to various biological targets and to design more potent derivatives. For example, machine learning algorithms have been used to identify key structural motifs responsible for bioactivity, enabling rational drug design strategies.
In conclusion, N-[2-Methyl-1-(Benzoxazol-6-Yl)Propyl)Oxirane-Carboxamide (CAS No: 2411195–
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